(S)-1-((Benzyloxy)carbonyl)pyrrolidine-3-carboxylic acid

• IUPAC Name: (3S)-1-phenylmethoxycarbonylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C13H15NO4/c15-12(16)11-6-7-14(8-11)13(17)18-9-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,15,16)/t11-/m0/s1
• InChI Key: JSASVUTVTRNJHA-NSHDSACASA-N
• Canonical SMILES: C1CN(CC1C(=O)O)C(=O)OCC2=CC=CC=C2
• Isomeric SMILES: C1CN(C[C@H]1C(=O)O)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C13H15NO4
• DSSTOX Substance ID: DTXSID10578523
• Molecular Weight: 249.26 g/mol
• CAS No.: 192214-00-9

Description

(S)-1-((Benzyloxy)carbonyl)pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C13H15NO4 and its molecular weight is 249.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Aqueous 1M NaOH (6 ml) was added to a stirred solution of the above ester (1.37 g) in methanol (6 ml). After 1 hour, the methanol was evaporated. Water (20 ml) was added to the residue and 1M HCl (6 ml) was added dropwise to the stirred mixture. This aqueous phase was extracted with ethyl acetate (3×25 ml). The combined organic phases were washed with saturated brine (1×20 ml) dried and evaporated to give, as a colourless oil, N-Cbz-3-carboxy pyrrolidine (780 mg);